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Compound of Interest

2-(Pyrrolidin-2-YL )ethanol
Compound Name:
hydrochloride

Cat. No.: B596933

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-
(Pyrrolidin-2-YL)ethanol hydrochloride, a versatile building block in organic synthesis and
drug discovery. This document collates available data on its physicochemical characteristics,
and outlines general synthetic and analytical approaches.

Core Chemical Properties

2-(Pyrrolidin-2-YL)ethanol hydrochloride, with the CAS number 19432-88-3, is the
hydrochloride salt of the parent compound 2-(Pyrrolidin-2-yl)ethanol.[1] Its fundamental
properties are summarized in the table below.

Property Value Source
Molecular Formula C6H14CINO [1]
Molecular Weight 151.63 g/mol [1]
CAS Number 19432-88-3 [1]

Note: Specific experimental data for melting point, boiling point, and solubility of the
hydrochloride salt are not readily available in the reviewed literature.
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Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 2-(Pyrrolidin-2-YL)ethanol
hydrochloride is not widely published, a general approach can be inferred from the synthesis
of similar chiral pyrrolidine-2-yl-methanol derivatives. A common strategy involves the reduction

of a suitable precursor, such as a protected proline derivative.

A potential synthetic pathway is outlined in the workflow below. This process is a generalized
representation and would require optimization for specific yield and purity targets.
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General Synthetic Workflow
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Caption: Generalized synthetic route for 2-(Pyrrolidin-2-YL)ethanol hydrochloride.

Purification of the final hydrochloride salt would typically involve recrystallization from a suitable
solvent system, such as isopropanol or ethanol/ether mixtures, to yield a crystalline solid.
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Analytical Characterization

The structural confirmation and purity assessment of 2-(Pyrrolidin-2-YL)ethanol
hydrochloride would rely on standard analytical techniques.

Typical Analytical Workflow:
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Caption: Standard analytical methods for structural elucidation and purity determination.

While specific spectral data for the hydrochloride salt is not readily available, data for the free
base, (S)-2-Pyrrolidin-2-yl-ethanol, can be found from commercial suppliers and can provide a
useful reference for spectral interpretation.

Biological Activity and Applications

The primary utility of 2-(Pyrrolidin-2-YL)ethanol hydrochloride in the scientific literature is as
a chiral building block for the synthesis of more complex molecules. The pyrrolidine motif is a
common feature in many biologically active compounds and approved drugs.

The inherent chirality of 2-(Pyrrolidin-2-YL)ethanol hydrochloride makes it a valuable
starting material for the stereoselective synthesis of pharmaceutical ingredients. The pyrrolidine
ring system is known to interact with a variety of biological targets, and its derivatives have
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shown a wide range of pharmacological activities, including antiviral, antibacterial, and enzyme
inhibitory effects.

Currently, there is limited publicly available information detailing the specific biological activities
of 2-(Pyrrolidin-2-YL)ethanol hydrochloride itself or its involvement in any defined signaling
pathways. Its application appears to be predominantly in the realm of synthetic chemistry,
providing a foundational scaffold for the development of novel therapeutic agents. Researchers
in drug development may utilize this compound in the generation of compound libraries for
screening against various biological targets.

Logical Relationship in Drug Discovery:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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